Cas no 59346-69-9 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane,bromo-)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octane,bromo-
• CAS No: 59346-69-9
• MF: C₈H₇Br
• MW: 183.045181512833
• CID: 386520
• PubChem ID: 143611
• Update Time: 2025-04-19

Pentacyclo[4.2.0.02,5.03,8.04,7]octane,bromo- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane,bromo-
• 1-Bromocubane
• Bromocubane
• pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane, 1-bromo-
• 59346-69-9
• InChI=1/C8H7Br/c9-8-5-2-1-3(5)7(8)4(1)6(2)8/h1-7
• DTXSID50208094

• Inchi： 1S/C8H7Br/c9-8-5-2-1-3(5)7(8)4(1)6(2)8/h1-7H
• InChI Key： GCQYIRWYCIIVNE-UHFFFAOYSA-N
• SMILES： BrC12C3C4C5C3C1C5C24

Computed Properties

• Exact Mass: 181.97311
• Monoisotopic Mass: 181.973113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.5

Experimental Properties

• Density: 2.436
• Boiling Point: 204.1°Cat760mmHg
• Flash Point: 59.1°C
• Refractive Index: 1.969
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides